Cas no 1247211-21-7 (3-(3-chloro-4-hydroxyphenyl)-2-oxopropanoic acid)

• Product Name: 3-(3-chloro-4-hydroxyphenyl)-2-oxopropanoic acid
• CAS No: 1247211-21-7
• MF: C₉H₇ClO₄
• MW: 214.60248208046
• CID: 5966057
• PubChem ID: 61679809
• Update Time: 2024-01-16

3-(3-chloro-4-hydroxyphenyl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 3-chloro-4-hydroxy-α-oxo-
• 3-(3-chloro-4-hydroxyphenyl)-2-oxopropanoic acid
• MFCD16075088
• SY339360
• AKOS010945799
• EN300-1981516
• 1247211-21-7

• Inchi： 1S/C9H7ClO4/c10-6-3-5(1-2-7(6)11)4-8(12)9(13)14/h1-3,11H,4H2,(H,13,14)
• InChI Key： UVZXGDOSSJNLRF-UHFFFAOYSA-N
• SMILES： C1(CC(=O)C(O)=O)=CC=C(O)C(Cl)=C1

Computed Properties

• Exact Mass: 214.0032864g/mol
• Monoisotopic Mass: 214.0032864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.523±0.06 g/cm3(Predicted)
• Boiling Point: 383.0±32.0 °C(Predicted)
• pka: 2.33±0.54(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpyruvic acid derivatives